Cas no 918330-60-6 (D-Alanine, N-[(4-methoxyphenyl)sulfonyl]-)

• Product Name: D-Alanine, N-[(4-methoxyphenyl)sulfonyl]-
• CAS No: 918330-60-6
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• CID: 777717
• PubChem ID: 705712
• Update Time: 2025-04-19

D-Alanine, N-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[(4-methoxyphenyl)sulfonyl]-
• DB08599
• N-[(4-methoxyphenyl)sulfonyl]-D-alanine
• Z829933094
• 918330-60-6
• DTXSID60351641
• NS00068210
• Q27097799
• AKOS017427177
• n-4'-methoxybenzenesulfonyl-d-alanine
• SCHEMBL4618694
• (R)-2-(4-Methoxyphenylsulfonamido)propanoic acid
• (2R)-2-[(4-methoxyphenyl)sulfonylamino]propanoic acid

• Inchi： 1S/C10H13NO5S/c1-7(10(12)13)11-17(14,15)9-5-3-8(16-2)4-6-9/h3-7,11H,1-2H3,(H,12,13)/t7-/m1/s1
• InChI Key： XTCIPBHRVYICGT-SSDOTTSWSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N[C@@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 259.05144369g/mol
• Monoisotopic Mass: 259.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų